9(S)-HETE 9(S)-HETE 9(S)-HETE is an enantiomer which makes up 50% of (±)9-HETE (Item No. 34400). There are no reports of 9(S)-HETE occurring as an enzymatic lipoxygenation product. Whereas 12(S)-HETE (Item No. 34570) promotes adhesion of several cell lines to endothelial cell monolayes, 9(S)-HETE and other positional HETEs are without effect. Stereochemical assignment of the (S) enantiomer is based on comparison of chiral HPLC retention times to published results.
Brand Name: Vulcanchem
CAS No.: 107656-13-3
VCID: VC0163574
InChI: InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h6-7,9-11,13-14,17,19,21H,2-5,8,12,15-16,18H2,1H3,(H,22,23)/b7-6-,11-9-,13-10-,17-14+/t19-/m0/s1
SMILES: CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol

9(S)-HETE

CAS No.: 107656-13-3

Reference Standards

VCID: VC0163574

Molecular Formula: C20H32O3

Molecular Weight: 320.5 g/mol

9(S)-HETE - 107656-13-3

CAS No. 107656-13-3
Product Name 9(S)-HETE
Molecular Formula C20H32O3
Molecular Weight 320.5 g/mol
IUPAC Name (5Z,7E,9S,11Z,14Z)-9-hydroxyicosa-5,7,11,14-tetraenoic acid
Standard InChI InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-10-13-16-19(21)17-14-11-9-12-15-18-20(22)23/h6-7,9-11,13-14,17,19,21H,2-5,8,12,15-16,18H2,1H3,(H,22,23)/b7-6-,11-9-,13-10-,17-14+/t19-/m0/s1
Standard InChIKey KATOYYZUTNAWSA-VBLHFSPLSA-N
Isomeric SMILES CCCCC/C=C\C/C=C\C[C@@H](/C=C/C=C\CCCC(=O)O)O
SMILES CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O
Canonical SMILES CCCCCC=CCC=CCC(C=CC=CCCCC(=O)O)O
Description 9(S)-HETE is an enantiomer which makes up 50% of (±)9-HETE (Item No. 34400). There are no reports of 9(S)-HETE occurring as an enzymatic lipoxygenation product. Whereas 12(S)-HETE (Item No. 34570) promotes adhesion of several cell lines to endothelial cell monolayes, 9(S)-HETE and other positional HETEs are without effect. Stereochemical assignment of the (S) enantiomer is based on comparison of chiral HPLC retention times to published results.
Synonyms 9S-hydroxy-5Z,7E,11Z,14Z-eicosatetraenoic acid
Reference 1.Honn, K.V.,Nelson, K.K.,Renaud, C., et al. Fatty acid modulation of tumor cell adhesion to microvessel endothelium and experimental metastasis. Prostaglandins 44, 413-429 (1992).
PubChem Compound 5283167
Last Modified Nov 11 2021
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